Cas no 1042904-03-9 (Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate)
1042904-03-9 structure
Product Name:Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
CAS No:1042904-03-9
MF:C13H22N2O3
MW:254.325383663177
CID:2119285
Update Time:2023-08-04
Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
- ZFJPNXYZVCKTJT-UHFFFAOYSA-N
- 4-cyclopropylmethyl-3-oxopiperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate
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- Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-14(11(16)9-15)8-10-4-5-10/h10H,4-9H2,1-3H3
- InChI Key: ZFJPNXYZVCKTJT-UHFFFAOYSA-N
- SMILES: O=C1CN(C(=O)OC(C)(C)C)CCN1CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 345
- Topological Polar Surface Area: 49.8
Tert-butyl 4-(cyclopropylmethyl)-3-oxopiperazine-1-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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